Cas no 1361922-44-2 (6-(Aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetic acid)

• Product Name: 6-(Aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetic acid
• CAS No: 1361922-44-2
• MF: C₁₀H₁₁F₃N₂O₃
• MW: 264.201153039932
• CID: 4931637
• Update Time: 2025-05-19

6-(Aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetic acid

• Inchi： 1S/C10H11F3N2O3/c1-5-2-6(4-14)15-7(3-8(16)17)9(5)18-10(11,12)13/h2H,3-4,14H2,1H3,(H,16,17)
• InChI Key： JCLNEJOGKJISFF-UHFFFAOYSA-N
• SMILES： FC(OC1C(CC(=O)O)=NC(CN)=CC=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: -1.5
• Topological Polar Surface Area: 85.4

Additional information on 6-(Aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetic acid

Introduction to 6-(Aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1361922-44-2) and Its Applications in Modern Chemical Biology

6-(Aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetic acid, identified by the CAS number 1361922-44-2, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a pyridine core with multiple functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. The presence of an aminomethyl group, a methyl substituent, and a trifluoromethoxy moiety endows the molecule with distinct reactivity and potential biological activity, positioning it as a promising candidate for further exploration in drug discovery and molecular innovation.

The pyridine-2-acetic acid backbone of this compound is particularly noteworthy, as pyridine derivatives are widely recognized for their role in medicinal chemistry. Pyridine-based scaffolds are integral to numerous pharmacologically active agents, including antiviral, antibacterial, and anticancer drugs. The specific arrangement of functional groups in 6-(Aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetic acid not only influences its chemical behavior but also opens up diverse possibilities for structural modifications and functionalization, making it an attractive building block for synthetic chemists.

Recent advancements in chemical biology have highlighted the importance of multifunctional compounds like 6-(Aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetic acid in the development of novel therapeutic strategies. The compound's ability to serve as a precursor for more complex molecules has been leveraged in the synthesis of inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating derivatives with potential applications in modulating enzyme activity and receptor binding. These findings underscore the compound's significance as a tool for exploring new pharmacological interventions.

The trifluoromethoxy group is a key feature that contributes to the compound's unique properties. Fluoro-substituted compounds are renowned for their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. This characteristic makes 6-(Aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetic acid a valuable asset in designing molecules with improved pharmacokinetic profiles. Moreover, the aminomethyl group provides a reactive site for further functionalization, enabling the construction of diverse molecular architectures through techniques such as coupling reactions and polymerization.

In the realm of drug discovery, the synthesis of analogs derived from 6-(Aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetic acid has been explored to identify lead compounds with enhanced biological activity. Researchers have utilized computational methods and high-throughput screening to optimize the structure-function relationships of these derivatives. Such efforts have led to the identification of novel molecules with promising therapeutic potential, particularly in areas such as inflammation modulation and neurodegenerative disease treatment. The compound's versatility as a scaffold has been instrumental in these discoveries.

The chemical synthesis of 6-(Aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetic acid involves multi-step processes that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to enhance yield and purity. These approaches align with contemporary trends in synthetic organic chemistry aimed at improving efficiency and sustainability. The development of robust synthetic routes has facilitated access to this compound for both academic research and industrial applications.

The biological evaluation of 6-(Aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetic acid has revealed intriguing interactions with cellular systems. Preliminary studies suggest that derivatives of this compound may exhibit effects on signal transduction pathways and gene expression regulation. These findings are particularly relevant given the growing interest in targeting epigenetic mechanisms for therapeutic purposes. The compound's ability to modulate biological processes at multiple levels makes it a compelling subject for further investigation.

Future directions in the study of 6-(Aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetic acid include exploring its role in developing next-generation therapeutics. By integrating insights from structural biology and computational modeling, researchers aim to design more effective derivatives with tailored properties. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in realizing these goals. The compound's unique characteristics position it as a cornerstone in the quest for innovative solutions to complex biomedical challenges.

In conclusion, 6-(Aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1361922-44-2) represents a significant advancement in chemical biology and pharmaceutical research. Its multifaceted structure and reactivity make it a versatile tool for synthesizing bioactive molecules with potential therapeutic applications. As research continues to uncover new possibilities for this compound, its impact on drug discovery and molecular innovation is expected to grow substantially.